Cas no 1366239-29-3 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-2-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-2-yl)propanoic acid
• CAS No: 1366239-29-3
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 6492746
• PubChem ID: 103777976
• Update Time: 2024-01-13

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-2-yl)propanoic acid
• EN300-1164471
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(5-methylpyridin-2-yl)propanoic acid
• 1366239-29-3

• Inchi： 1S/C24H22N2O4/c1-15-10-11-21(25-13-15)22(12-23(27)28)26-24(29)30-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,13,20,22H,12,14H2,1H3,(H,26,29)(H,27,28)/t22-/m0/s1
• InChI Key： AETXMLIGJKBAPV-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C1C=CC(C)=CN=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes